- Radical Fixation of Functionalized Carbon Resources: α-sp3C-H Carbamoylation of Tertiary Amines with Aryl Isocyanates, Organic Letters, 2007, 9(24), 5115-5118
Cas no 35601-96-8 (ETHYL N-(2,6-XYLYL)CARBAMATE)
ETHYL N-(2,6-XYLYL)CARBAMATE structure
Product Name:ETHYL N-(2,6-XYLYL)CARBAMATE
CAS No:35601-96-8
MF:C11H15NO2
MW:193.242303133011
CID:2941163
PubChem ID:4645743
Update Time:2025-04-21
ETHYL N-(2,6-XYLYL)CARBAMATE Chemical and Physical Properties
Names and Identifiers
-
- Ethyl N-(2,6-dimethylphenyl)carbamate
- IJAQDOIKWBEHFN-UHFFFAOYSA-N
- AKOS002937718
- ETHYL N-(2,6-XYLYL)CARBAMATE
- Carbamic acid, N-(2,6-dimethylphenyl)-, ethyl ester
- 35601-96-8
- SCHEMBL9359788
-
- MDL： MFCD00089846
- Inchi： 1S/C11H15NO2/c1-4-14-11(13)12-10-8(2)6-5-7-9(10)3/h5-7H,4H2,1-3H3,(H,12,13)
- InChI Key： IJAQDOIKWBEHFN-UHFFFAOYSA-N
- SMILES： O(CC)C(NC1C(C)=CC=CC=1C)=O
Computed Properties
- Exact Mass: 193.110278721Da
- Monoisotopic Mass: 193.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.3Ų
ETHYL N-(2,6-XYLYL)CARBAMATE Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Oxygen ; 42 h, rt
1.2 Solvents: Methanol ; 12 h, 60 °C
1.2 Solvents: Methanol ; 12 h, 60 °C
Reference
ETHYL N-(2,6-XYLYL)CARBAMATE Raw materials
ETHYL N-(2,6-XYLYL)CARBAMATE Preparation Products
- Mepivacaine (96-88-8)
- 1-Piperidineacetamide, N-(2,6-dimethylphenyl)- (13327-12-3)
- rel-(2R,6R)-N2,N6-Bis(2,6-dimethylphenyl)-1-methyl-2,6-piperidinedicarboxamide (1000286-01-0)
- 1-Piperidineacetamide, N-(2,6-dimethylphenyl)-2-[[(2,6-dimethylphenyl)amino]carbonyl]- (1000285-99-3)
- rel-(2R,6S)-N2,N6-Bis(2,6-dimethylphenyl)-1-methyl-2,6-piperidinedicarboxamide (1000286-00-9)
- ETHYL N-(2,6-XYLYL)CARBAMATE (35601-96-8)
ETHYL N-(2,6-XYLYL)CARBAMATE Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
35601-96-8 (ETHYL N-(2,6-XYLYL)CARBAMATE) Related Products
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